Cas no 62031-07-6 (Benzoic acid, 5-methyl-2-nitro-, 1,3-dimethyl-1H-pyrazol-5-yl ester)

Benzoic acid, 5-methyl-2-nitro-, 1,3-dimethyl-1H-pyrazol-5-yl ester structure
62031-07-6 structure
Product Name:Benzoic acid, 5-methyl-2-nitro-, 1,3-dimethyl-1H-pyrazol-5-yl ester
CAS No:62031-07-6
MF:C13H13N3O4
MW:275.260022878647
CID:460221
PubChem ID:20373843
Update Time:2025-04-19

Benzoic acid, 5-methyl-2-nitro-, 1,3-dimethyl-1H-pyrazol-5-yl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 5-methyl-2-nitro-, 1,3-dimethyl-1H-pyrazol-5-yl ester
    • (2,5-dimethylpyrazol-3-yl) 5-methyl-2-nitrobenzoate
    • 1,3-Dimethyl-1H-pyrazol-5-yl 5-methyl-2-nitrobenzoate
    • 62031-07-6
    • DTXSID20606321
    • SCHEMBL11601484
    • Inchi: 1S/C13H13N3O4/c1-8-4-5-11(16(18)19)10(6-8)13(17)20-12-7-9(2)14-15(12)3/h4-7H,1-3H3
    • InChI Key: VHYWVPPXHMTGRL-UHFFFAOYSA-N
    • SMILES: O(C(C1C=C(C)C=CC=1[N+](=O)[O-])=O)C1=CC(C)=NN1C

Computed Properties

  • Exact Mass: 275.09069
  • Monoisotopic Mass: 275.09060590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 89.9Ų

Experimental Properties

  • PSA: 87.26
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